Cas no 1338691-83-0 (1-[2-(3-chlorophenyl)-2-hydroxyethyl]-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-[2-(3-chlorophenyl)-2-hydroxyethyl]-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1338691-83-0
• MF: C₁₁H₁₀ClN₃O₃
• MW: 267.668401241302
• CID: 5266163
• Update Time: 2025-07-01

1-[2-(3-chlorophenyl)-2-hydroxyethyl]-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[2-(3-chlorophenyl)-2-hydroxyethyl]-1H-1,2,3-triazole-4-carboxylic acid
• 1-[2-(3-chlorophenyl)-2-hydroxyethyl]triazole-4-carboxylic acid
• 1-(2-(3-Chlorophenyl)-2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid
• STL200309
• 1-[2-(3-chlorophenyl)-2-hydroxyethyl]-1H-1,2,3-triazole-4-carboxylicacid
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-[2-(3-chlorophenyl)-2-hydroxyethyl]-

• Inchi： 1S/C11H10ClN3O3/c12-8-3-1-2-7(4-8)10(16)6-15-5-9(11(17)18)13-14-15/h1-5,10,16H,6H2,(H,17,18)
• InChI Key： DSNIJYOELRSDPA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CN1C=C(C(=O)O)N=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 1
• Topological Polar Surface Area: 88.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-[2-(3-chlorophenyl)-2-hydroxyethyl]-1H-1,2,3-triazole-4-carboxylic acid

Chemical Compound CAS No. 1338691-83-0: 1-[2-(3-chlorophenyl)-2-hydroxyethyl]-1H-1,2,3-triazole-4-carboxylic Acid

The compound with CAS No. 1338691-83-0, named as 1-[2-(3-chlorophenyl)-2-hydroxyethyl]-1H-1,2,3-triazole-4-carboxylic acid, is a complex organic molecule with a unique structure that combines a triazole ring system with a substituted phenyl group and a carboxylic acid moiety. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science.

The molecular structure of this compound is characterized by a triazole ring, which is a five-membered heterocyclic ring containing three nitrogen atoms. Triazoles are known for their stability and reactivity, making them valuable in organic synthesis. The presence of the carboxylic acid group at the 4-position of the triazole ring suggests potential for further functionalization or incorporation into larger molecular frameworks. Additionally, the side chain attached to the triazole includes a hydroxyl group and a chlorophenyl substituent, which may influence the compound's solubility, reactivity, and biological activity.

Recent studies have explored the synthesis and properties of this compound. Researchers have focused on its potential as a building block for more complex molecules or as an intermediate in drug discovery processes. The combination of the triazole ring with the chlorophenyl group has been shown to exhibit interesting pharmacological properties, including antimicrobial activity and anticancer potential. These findings highlight the importance of understanding the relationship between the compound's structure and its functional properties.

In terms of synthesis, this compound can be prepared through various methods, including click chemistry approaches that utilize azide and alkyne precursors. The use of click chemistry has been particularly advantageous due to its high efficiency and selectivity. This method allows for the precise construction of the triazole ring system while maintaining control over the substituents on the molecule.

The presence of the hydroxyl group in the side chain introduces additional functionality to this compound. It can act as a hydrogen bond donor or acceptor, influencing the compound's interactions with other molecules. This property is particularly important in biological systems where hydrogen bonding plays a critical role in molecular recognition and binding.

Furthermore, the chlorophenyl substituent introduces electronic effects that can modulate the reactivity of the molecule. Chlorine atoms are known to be electron-withdrawing groups, which can influence both physical and chemical properties such as melting point, boiling point, and reactivity towards nucleophilic or electrophilic attack.

In recent years, there has been growing interest in using such compounds as components in advanced materials. For instance, their ability to form self-assembled monolayers or participate in supramolecular assemblies makes them candidates for applications in nanotechnology and surface chemistry.

The carboxylic acid group also provides an opportunity for further functionalization through esterification or amidation reactions. These reactions can be used to attach additional functional groups or to incorporate the molecule into larger polymer structures.

In summary, CAS No. 1338691-83-0, or 1-[2-(3-chlorophenyl)-2-hydroxyethyl]-1H-1,2,3-triazole-4-carboxylic acid, represents a versatile building block with potential applications across multiple disciplines. Its unique combination of structural features makes it an attractive target for further research and development.